Cas no 1260901-93-6 (2-(Trifluoromethyl)-1,3,4-oxadiazole)

2-(Trifluoromethyl)-1,3,4-oxadiazole is a heterocyclic compound featuring a five-membered oxadiazole ring substituted with a trifluoromethyl group. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the oxadiazole ring contributes to hydrogen bonding and dipole interactions. These characteristics make it a versatile intermediate for designing bioactive molecules, particularly in the development of pharmaceuticals and crop protection agents. Its stability under various reaction conditions further underscores its utility in synthetic organic chemistry. The compound is typically handled under standard laboratory precautions due to its reactivity.

2-(Trifluoromethyl)-1,3,4-oxadiazole structure

1260901-93-6 structure

Product Name:2-(Trifluoromethyl)-1,3,4-oxadiazole

CAS No:1260901-93-6

MF:C₃HF₃N₂O

MW:138.048050642014

CID:1011249

PubChem ID:17946715

Update Time:2025-06-09

2-(Trifluoromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 2-TRIFLUOROMETHYL-1,3,4-OXADIAZOLE
- 2-(trifluoromethyl)-1,3,4-oxadiazole
- ODZ100008
- 5-trifluoromethyl-1,3,4-oxadiazole
- 2-(Trifluoromethyl)-1,3,4-oxadiazole
- MDL： MFCD11846961
- Inchi： 1S/C3HF3N2O/c4-3(5,6)2-8-7-1-9-2/h1H
- InChI Key： YZCWIYKNMQVWKM-UHFFFAOYSA-N
- SMILES： FC(C1=NN=CO1)(F)F

Computed Properties

Exact Mass: 138.00409715g/mol
Monoisotopic Mass: 138.00409715g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 0.7

2-(Trifluoromethyl)-1,3,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM420159-100mg	2-(trifluoromethyl)-1,3,4-oxadiazole	1260901-93-6	95%+	100mg	$***	2023-03-30
Enamine	EN300-116722-0.05g	2-(trifluoromethyl)-1,3,4-oxadiazole	1260901-93-6	95%	0.05g	$591.0	2023-02-18
Enamine	EN300-116722-0.1g	2-(trifluoromethyl)-1,3,4-oxadiazole	1260901-93-6	95%	0.1g	$771.0	2023-02-18
Enamine	EN300-116722-0.25g	2-(trifluoromethyl)-1,3,4-oxadiazole	1260901-93-6	95%	0.25g	$1099.0	2023-02-18
Enamine	EN300-116722-0.5g	2-(trifluoromethyl)-1,3,4-oxadiazole	1260901-93-6	95%	0.5g	$1733.0	2023-02-18
Enamine	EN300-116722-1.0g	2-(trifluoromethyl)-1,3,4-oxadiazole	1260901-93-6	95%	1g	$0.0	2023-06-08
Enamine	EN300-116722-2.5g	2-(trifluoromethyl)-1,3,4-oxadiazole	1260901-93-6	95%	2.5g	$4355.0	2023-02-18
Enamine	EN300-116722-5.0g	2-(trifluoromethyl)-1,3,4-oxadiazole	1260901-93-6	95%	5.0g	$6441.0	2023-02-18
Enamine	EN300-116722-10.0g	2-(trifluoromethyl)-1,3,4-oxadiazole	1260901-93-6	95%	10.0g	$9550.0	2023-02-18
Enamine	EN300-116722-50mg	2-(trifluoromethyl)-1,3,4-oxadiazole	1260901-93-6	95.0%	50mg	$591.0	2023-10-03